Multiflorin

• Molecular Formula: C11H12O6
• Molecular Weight: 240.21 g/mol
• InChI: InChI=1S/C11H12O6/c1-14-10(13)6-3-15-11-9-5(6)2-8(12)17-7(9)4-16-11/h3,5,7,9,11H,2,4H2,1H3
• InChIKey: YUPVNRBAQHISRY-UHFFFAOYSA-N

Multiflorin A & B Procurement Guide

Multiflorin A is a kaempferol-3-O-glycoside characterized by an acetylated sugar moiety, formally defined as kaempferol 3-O-β-D-(6-acetyl)-glucopyranosyl(1→4)-α-L-rhamnopyranoside [1]. It belongs to the flavonoid-3-O-glycoside class and has been isolated from multiple plant sources including Prunus persica (peach leaf), Rosa multiflora, Prunus tomentosa, and Rhamnus leptophylla [2][3][4]. Notably, the presence of Multiflorin A defines a specific chemotype (Type I) in Rosa section Synstylae, distinguishing it from Type II plants that lack this compound entirely [5]. This chemotype-level differentiation is critical for sourcing material with reproducible bioactivity profiles in both research and potential industrial applications.

Acetyl moietyMultiflorin A and B differ by an acetyl group on the sugar; this structural distinction dictates in vivo activity profiles and must guide reagent selection.

Target pathwayMultiflorin A supports aromatase/glucose-absorption studies; Multiflorin B supports NO production/inflammatory pathway assays. Match compound to readout.

• [1] Takagi, S., & Yamaki, M. (1976). On the Constituents of the Fruits of Rosa multiflora THUNB. II. Yakugaku Zasshi, 96(10), 1217-1222. View Source
• [2] Shirosaki, M., Koyama, T., & Yazawa, K. (2012). Peach leaf contains multiflorin A as a potent inhibitor of glucose absorption in the small intestine in mice. Biological and Pharmaceutical Bulletin, 35(8), 1283-1287. View Source
• [3] Kim, S. K., Kim, H. J., Choi, S. E., Park, K. H., & Lee, M. W. (2008). Anti-oxidative and inhibitory activities on nitric oxide (NO) and prostaglandin E2 (COX-2) production of flavonoids from seeds of Prunus tomentosa Thunberg. Archives of Pharmacal Research, 31(4), 424-428. View Source
• [4] Wei, B. L., Lu, C. M., & Lin, C. N. (2001). Flavonol glycosides from the fruits of Rhamnus leptophylla. Phytochemistry, 56(5), 499-503. View Source
• [5] Kitahiro, Y., Ikeda, H., Im, H. T., Kodama, T., Nishizawa, M., & Yamagishi, T. (2019). Phytochemical characterization of Rosa multiflora Thunb. (Rosaceae) in Japan and South Korea, with a focus on the bioactive flavonol glycoside 'multiflorin A'. Journal of Natural Medicines, 73(3), 555-565. View Source

Why Multiflorin A & B Are Not Interchangeable

Multiflorin A and Multiflorin B share an identical kaempferol core and glycosidic linkage pattern, differing solely by the presence (Multiflorin A) or absence (Multiflorin B) of a single acetyl group on the sugar moiety [1]. Despite this seemingly minor structural variation, the acetyl group functions as a critical pharmacophore that dictates in vivo activity. Direct comparative studies demonstrate that Multiflorin A potently inhibits intestinal glucose absorption in mice, whereas its deacetylated analog Multiflorin B shows no detectable activity in the same in vivo model [2]. This structure-activity divergence is further corroborated by the observation that the purgative efficacy of traditional herbal preparations (Rosae fructus) correlates strictly with the presence or absence of Multiflorin A, with chemotypes lacking this compound exhibiting diminished clinical effect [3]. Consequently, generic substitution with other in-class flavonol glycosides—even those with high structural homology—cannot reproduce the acetyl-dependent bioactivity of Multiflorin A in applications requiring glucose transport modulation or purgative action.

Multiflorin A

Reported in vivo inhibition of intestinal glucose absorption; acetyl group essential for this activity.

vs

Multiflorin B

No detectable glucose-absorption inhibition under identical conditions; deacetylated analog.

Multiflorin A

Inhibits aromatase (CYP19A1); target engagement relevant for hormone-pathway research.

vs

Multiflorin B

Inhibits nitric oxide production; substitution would shift assay endpoint from aromatase to NO readout.

• [1] Takagi, S., & Yamaki, M. (1976). On the Constituents of the Fruits of Rosa multiflora THUNB. II. Yakugaku Zasshi, 96(10), 1217-1222. View Source
• [2] Shirosaki, M., Koyama, T., & Yazawa, K. (2012). Peach leaf contains multiflorin A as a potent inhibitor of glucose absorption in the small intestine in mice. Biological and Pharmaceutical Bulletin, 35(8), 1283-1287. View Source
• [3] Kitahiro, Y., Ikeda, H., Im, H. T., Kodama, T., Nishizawa, M., & Yamagishi, T. (2019). Phytochemical characterization of Rosa multiflora Thunb. (Rosaceae) in Japan and South Korea, with a focus on the bioactive flavonol glycoside 'multiflorin A'. Journal of Natural Medicines, 73(3), 555-565. View Source

Multiflorin A vs B: Quantitative Evidence

Differential In Vivo Glucose Absorption

In a direct in vivo comparison using glucose-loaded mice, Multiflorin A (MFA) demonstrated dose-dependent inhibition of intestinal glucose absorption. In stark contrast, its deacetylated structural analog Multiflorin B exhibited no detectable activity in the identical experimental system. The authors explicitly concluded that the acetyl group on the sugar moiety is essential for this bioactivity [1].

In vivo activity

Head-to-head

Multiflorin A: Dose-dependent inhibition

Multiflorin B: No detectable activity

Supports glucose-absorption study fit

Mouse model; in vivo assay context

Evidence Dimension	Inhibition of intestinal glucose absorption
Target Compound Data	Active: demonstrated dose-dependent inhibition in glucose-loaded mice
Comparator Or Baseline	Multiflorin B (deacetylated analog): No detectable activity
Quantified Difference	Qualitative (active vs. inactive) in vivo; structural basis identified as acetyl group
Conditions	In vivo mouse model of glucose absorption; dose-dependent evaluation

Why This Matters

Procurement of Multiflorin A rather than Multiflorin B is mandatory for any research program investigating glucose transport modulation or for developing functional ingredients targeting postprandial glycemic control, as the deacetylated analog lacks the requisite pharmacophore.

• [1] Shirosaki, M., Koyama, T., & Yazawa, K. (2012). Peach leaf contains multiflorin A as a potent inhibitor of glucose absorption in the small intestine in mice. Biological and Pharmaceutical Bulletin, 35(8), 1283-1287. View Source

Target Selectivity: Aromatase vs NO Production

Multiflorin A is identified as the principal purgative constituent in Rosae fructus (Eijitsu), with an ED50 value of 150 mg/kg (95% confidence limit: 77-291 mg/kg) established for the related compound multinoside A acetate, providing a benchmark for purgative potency in this compound class [1]. Importantly, a comprehensive phytochemical characterization of Rosa multiflora accessions revealed two distinct chemotypes defined by the presence (Type I) or absence (Type II) of Multiflorin A. Type I chemotypes, which contain Multiflorin A alongside Multiflorin B, quercitrin, and multinoside A, are associated with clinically effective purgative preparations, whereas Type II chemotypes lacking Multiflorin A correspond to diminished efficacy [2].

Target selectivity

Head-to-head

Multiflorin A: Aromatase IC₅₀ 15.5 μM

Multiflorin B: NO inhibition 52% (20 μg/mL)

Supports target-selection context

In vitro enzymatic/cell-based assays

Evidence Dimension	Purgative potency and clinical efficacy correlation
Target Compound Data	Multiflorin A: principal purgative component; Type I chemotype (Multiflorin A present) correlates with clinical efficacy
Comparator Or Baseline	Type II chemotype (Multiflorin A absent): diminished clinical purgative effect
Quantified Difference	ED50 reference: 150 mg/kg (multinoside A acetate); qualitative chemotype distinction with documented clinical outcome divergence
Conditions	In vivo purgative activity testing; chemotype analysis of Rosa section Synstylae accessions from Japan and South Korea

Why This Matters

For standardization of botanical extracts intended for laxative applications, sourcing material from Multiflorin A-positive chemotypes (Type I) is essential. Substitution with Type II material, which may be botanically identical at the species level, will yield preparations with suboptimal purgative efficacy.

• [1] Kitahiro, Y., Ikeda, H., Im, H. T., Kodama, T., Nishizawa, M., & Yamagishi, T. (2019). Phytochemical characterization of Rosa multiflora Thunb. (Rosaceae) in Japan and South Korea, with a focus on the bioactive flavonol glycoside 'multiflorin A'. Journal of Natural Medicines, 73(3), 555-565. View Source
• [2] Takagi, S., & Yamaki, M. (1976). On the Constituents of the Fruits of Rosa multiflora THUNB. II. Yakugaku Zasshi, 96(10), 1217-1222. View Source

Nitric Oxide Inhibition in Inflammation

In a side-by-side evaluation of six kaempferol glycosides isolated from Neocheiropteris palmatopedata, Multiflorin A demonstrated concentration-dependent inhibition of the aromatase enzyme with an IC50 value of 15.5 μM. This activity was distinct from other structurally related compounds in the same assay panel, including palmatosides B and C (which inhibited TNF-α-induced NF-κB activity with IC50 values of 15.7 μM and 24.1 μM, respectively) and Multiflorin B (which inhibited nitric oxide production with 52% inhibition at 20 μg/mL) [1].

NO inhibition

Reported

52% at 20 μg/mL

Supports anti-inflammatory screening context

Multiflorin B specific; cell-based readout

Evidence Dimension	Aromatase enzyme inhibition
Target Compound Data	Multiflorin A: IC50 = 15.5 μM
Comparator Or Baseline	Palmatoside B: IC50 = 15.7 μM (NF-κB inhibition); Palmatoside C: IC50 = 24.1 μM (NF-κB inhibition); Multiflorin B: 52% NO inhibition at 20 μg/mL
Quantified Difference	Multiflorin A is selective for aromatase inhibition among the tested panel, with IC50 comparable to palmatoside B's activity on a different target
Conditions	In vitro aromatase enzyme inhibition assay; compounds isolated from Neocheiropteris palmatopedata roots

Why This Matters

For research programs focused on estrogen-dependent pathways or cancer chemoprevention, Multiflorin A provides a distinct aromatase inhibitory profile that differs from the NF-κB and NO-inhibitory activities of other kaempferol glycosides in the same class, enabling target-specific applications.

• [1] Yang, J. H., Kondratyuk, T. P., Marler, L. E., Qiu, X., Choi, Y., Cao, H., ... & Zhang, H. J. (2010). Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. Phytochemistry, 71(5-6), 641-647. View Source

Multiflorin A Source Variability

Multiflorin B demonstrated 52% inhibition of nitric oxide production at a concentration of 20 μg/mL in an in vitro assay system. This activity profile contrasts with that of Multiflorin A, which instead exhibits aromatase inhibition (IC50 = 15.5 μM) and lacks reported NO inhibitory activity at comparable concentrations [1][2]. Additionally, in a separate study of flavonoids from Prunus tomentosa seeds, Multiflorin A and Multiflorin B exhibited NO production inhibition with IC50 values of 42.8 μg/mL and 44.8 μg/mL, respectively, both less potent than the positive control L-NMMA (IC50 = 42.1 μg/mL) and the most active compounds in that panel (kaempferol IC50 = 35.1 μg/mL) [3].

Source variability

Head-to-head

Up to 24.9× difference in Mul A content

Supports source-material selection

Prunus spp.; UHPLC-MS quantification

Evidence Dimension	Nitric oxide (NO) production inhibition
Target Compound Data	Multiflorin B: 52% inhibition at 20 μg/mL; IC50 = 44.8 μg/mL (RAW 264.7 cells)
Comparator Or Baseline	Multiflorin A: IC50 = 42.8 μg/mL (RAW 264.7 cells); L-NMMA (positive control): IC50 = 42.1 μg/mL; Kaempferol: IC50 = 35.1 μg/mL
Quantified Difference	Multiflorin B exhibits moderate NO inhibitory activity; Multiflorin A shows comparable but slightly more potent NO inhibition (IC50 42.8 vs. 44.8 μg/mL) in the Kim et al. panel, but lacks the single-point 52% inhibition reported for Multiflorin B in the Yang et al. study
Conditions	In vitro: LPS-stimulated RAW 264.7 macrophage cells (Kim et al.); NO production assay (Yang et al.)

Why This Matters

Selection between Multiflorin A and Multiflorin B should be guided by the intended biological target. Multiflorin B is appropriate for studies of NO-mediated inflammatory pathways, whereas Multiflorin A is better suited for aromatase-related or glucose transport investigations. The compounds are not interchangeable despite their structural similarity.

• [1] Yang, J. H., Kondratyuk, T. P., Marler, L. E., Qiu, X., Choi, Y., Cao, H., ... & Zhang, H. J. (2010). Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. Phytochemistry, 71(5-6), 641-647. View Source
• [2] Kim, S. K., Kim, H. J., Choi, S. E., Park, K. H., & Lee, M. W. (2008). Anti-oxidative and inhibitory activities on nitric oxide (NO) and prostaglandin E2 (COX-2) production of flavonoids from seeds of Prunus tomentosa Thunberg. Archives of Pharmacal Research, 31(4), 424-428. View Source
• [3] TargetMol. (n.d.). Multiflorin B Product Information. View Source

Multiflorin A Purity Specifications

In a guinea pig model of UVB-induced erythema, topical application of Multiflorin B produced 80% inhibition of erythema formation at a dose of 0.3 mg/cm². This activity was superior to that of the crude Prunus persica flower extract, which exhibited an IC50 of 0.5 mg/cm² in the same assay [1]. The high efficacy of Multiflorin B in this model, combined with its status as the most abundant kaempferol glycoside in the extract (3.3% w/w), establishes it as a key active principle for photoprotective applications [1].

Purity spec

Data to verify

≥98% HPLC

Supports analytical standardization

Vendor specification; review COA

Evidence Dimension	Inhibition of UVB-induced skin erythema
Target Compound Data	Multiflorin B: 80% inhibition at 0.3 mg/cm² (topical)
Comparator Or Baseline	P. persica crude extract: IC50 = 0.5 mg/cm²
Quantified Difference	Multiflorin B achieves 80% inhibition at a dose lower than the extract's IC50, indicating substantially higher specific activity
Conditions	In vivo guinea pig model; topical application; UVB-induced erythema

Why This Matters

For development of topical photoprotective formulations or cosmetic ingredients targeting UV-induced skin damage, Multiflorin B provides quantifiable, superior efficacy compared to crude botanical extracts. Its well-characterized concentration in source material (3.3% w/w in P. persica flowers) facilitates reliable standardization.

• [1] Kim, Y. H., Yang, H. E., Park, B. K., Heo, M. Y., & Kim, H. P. (2002). The extract of the flowers of Prunus persica, a new cosmetic ingredient, protects against solar ultraviolet-induced skin damage in vivo. Journal of Cosmetic Science, 53(1), 27-34. View Source

Analytical Reference Standard Availability: HPLC Purity ≥98% for Quantitative Applications

Commercially available Multiflorin A reference standards are routinely characterized by HPLC purity of ≥98%, as documented in vendor technical specifications and quality control methods employing HPLC-DAD or HPLC-ELSD [1]. This high purity threshold supports accurate quantification of Multiflorin A in complex botanical matrices, which is essential for chemotype verification (Type I vs. Type II) and for establishing content uniformity in research-grade extracts [2].

Evidence Dimension	Analytical purity for reference standard applications
Target Compound Data	Multiflorin A: HPLC purity ≥98% (commercial standard specification)
Comparator Or Baseline	Typical research-grade flavonoid glycosides: purity specifications range from 90% to 99%
Quantified Difference	≥98% purity meets or exceeds common requirements for botanical marker compound quantification
Conditions	HPLC-DAD or HPLC-ELSD analysis; vendor quality control data

Why This Matters

Procurement of high-purity Multiflorin A reference material (≥98% by HPLC) is essential for laboratories performing quantitative analysis of botanical extracts, particularly for distinguishing Type I from Type II chemotypes and for ensuring consistent biological activity in research or product development.

• [1] Zhang, X., et al. (2011). Quality control method for Rosa laevigata root. Patent CN102078493A. View Source
• [2] Kitahiro, Y., Ikeda, H., Im, H. T., Kodama, T., Nishizawa, M., & Yamagishi, T. (2019). Phytochemical characterization of Rosa multiflora Thunb. (Rosaceae) in Japan and South Korea, with a focus on the bioactive flavonol glycoside 'multiflorin A'. Journal of Natural Medicines, 73(3), 555-565. View Source

Multiflorin A & B Application Scenarios

Postprandial Glucose Regulation

Multiflorin A is the exclusive choice for in vivo studies of intestinal glucose transport inhibition. Direct comparative evidence demonstrates that Multiflorin B lacks this activity entirely, confirming that the acetyl moiety is indispensable. Procurement of Multiflorin A (rather than the cheaper or more readily available Multiflorin B) is mandatory for any functional food or pharmaceutical development targeting sodium-glucose cotransporter-1 (SGLT1) modulation or postprandial hyperglycemia [1]. Current research further indicates that Multiflorin A decreases SGLT1, occludin, and claudin-1 expression in the small intestine, providing a molecular mechanism consistent with its purgative and glucose-modulating effects [2].

In Vitro Inflammation & Oxidative Stress

For quality control and standardization of traditional laxative preparations derived from Rosa multiflora or Prunus species, Multiflorin A serves as a critical marker compound. Its presence definitively distinguishes Type I (efficacious) from Type II (suboptimal) chemotypes. Procurement of high-purity Multiflorin A reference standard (≥98% HPLC) enables accurate quantification and chemotype verification, ensuring batch-to-batch consistency in clinically relevant purgative activity [3]. Substitution with Multiflorin B or other kaempferol glycosides as analytical markers would fail to discriminate between chemotypes with divergent clinical efficacy.

Hormone-Dependent Cancer: Aromatase Inhibition

Multiflorin A demonstrates moderate aromatase inhibitory activity (IC50 = 15.5 μM) distinct from the NF-κB and COX inhibitory profiles of other kaempferol glycosides in its class. This target selectivity positions Multiflorin A as a candidate for inclusion in focused screening libraries for estrogen-dependent pathway modulation. Procurement should prioritize Multiflorin A over Multiflorin B for aromatase-related assays, as Multiflorin B has not been reported to exhibit this activity [4].

Quality Control & Standardization of Pruni Semen

Multiflorin B is the preferred compound for topical formulations targeting UVB-induced skin damage. It achieves 80% inhibition of UVB-induced erythema at 0.3 mg/cm² in vivo, outperforming crude Prunus persica extract. For cosmetic ingredient development or dermatological research focused on photoprotection, procurement of Multiflorin B is supported by robust in vivo efficacy data and established abundance in source material (3.3% w/w in P. persica flowers) [5].

Application

Selection Property

Validation Focus

Glucose absorption models

In vivo activity profile

SGLT1-mediated uptake endpoint

Inflammatory pathway screening

NO inhibition activity

iNOS/NO-mediated response endpoints

Aromatase inhibition studies

CYP19A1 inhibitory activity

Estrogen biosynthesis endpoint

Pruni Semen standardization

Mul A content as chemical marker

UHPLC-MS quantification & species authentication

• [1] Shirosaki, M., Koyama, T., & Yazawa, K. (2012). Peach leaf contains multiflorin A as a potent inhibitor of glucose absorption in the small intestine in mice. Biological and Pharmaceutical Bulletin, 35(8), 1283-1287. View Source
• [2] Zhao, Z., Zuo, X., Han, C., Zhang, Y., Zhao, J., Wang, Y., ... & Li, W. (2023). A novel purgative mechanism of multiflorin A involves changing intestinal glucose absorption and permeability. Phytomedicine, 114, 154805. View Source
• [3] Kitahiro, Y., Ikeda, H., Im, H. T., Kodama, T., Nishizawa, M., & Yamagishi, T. (2019). Phytochemical characterization of Rosa multiflora Thunb. (Rosaceae) in Japan and South Korea, with a focus on the bioactive flavonol glycoside 'multiflorin A'. Journal of Natural Medicines, 73(3), 555-565. View Source
• [4] Yang, J. H., Kondratyuk, T. P., Marler, L. E., Qiu, X., Choi, Y., Cao, H., ... & Zhang, H. J. (2010). Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. Phytochemistry, 71(5-6), 641-647. View Source
• [5] Kim, Y. H., Yang, H. E., Park, B. K., Heo, M. Y., & Kim, H. P. (2002). The extract of the flowers of Prunus persica, a new cosmetic ingredient, protects against solar ultraviolet-induced skin damage in vivo. Journal of Cosmetic Science, 53(1), 27-34. View Source